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Compound of Interest

Compound Name: 2-Formylfuran-5-sulfonate

CAS No.: 64373-51-9

Cat. No.: B1226279

Get Quote

Executive Summary
The introduction of a sulfonic acid group (

) onto a furan-2-carbaldehyde scaffold creates a unique electronic environment characterized
by a "dual-withdrawal" system. Unlike typical furan derivatives where the ring acts as an
electron donor, the simultaneous presence of a formyl group (C2) and a sulfonyl group
(typically C5) renders the furan ring highly electron-deficient. This guide explores the electronic
architecture, synthetic challenges (specifically resinification avoidance), and pharmacophore
utility of these rare but potent intermediates.

Part 1: Electronic Architecture & Theoretical
Grounding
The "Pull-Pull" Electronic Conflict
Furan is inherently electron-rich (

electrons), making it susceptible to electrophilic aromatic substitution (
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). However, the addition of two strong electron-withdrawing groups (EWG)—the aldehyde (

) and the sulfonic acid (

)—fundamentally alters this landscape.

Inductive Effects (-I): Both groups strongly withdraw electron density through the

-framework.

Resonance Effects (-M): The aldehyde at C2 and the sulfonate at C5 compete for the ring's

-electrons.

Result: The ring becomes deactivated toward oxidation (increasing metabolic stability

compared to bare furfural) but highly activated toward nucleophilic attack (e.g., by biological

thiols or amines).

DFT Insights and Frontier Orbitals
Density Functional Theory (DFT) studies on substituted furans reveal that the Lowest

Unoccupied Molecular Orbital (LUMO) energy is significantly lowered in sulfonated furan

aldehydes.

HOMO-LUMO Gap: The gap narrows compared to furfural, leading to a bathochromic shift in

UV-Vis absorption (red-shift).

Hardness/Softness: The molecule becomes "softer," facilitating orbital-controlled reactions

with soft nucleophiles (like cysteine residues in proteins), which explains their potential as

covalent inhibitors in drug design.

Visualization of Electronic Pathways
The following diagram illustrates the electronic deactivation and resonance competition on the

furan ring.
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Figure 1: The "Dual-Withdrawal" mechanism deactivating the furan ring while increasing

nucleophilic susceptibility.

Part 2: Synthetic Pathways & Stability Protocols
CRITICAL WARNING: Direct sulfonation of furfural using concentrated sulfuric acid or oleum is

not recommended. The acid-sensitivity of the furan ring leads to rapid polymerization

(resinification) and the formation of "humins" (dark, insoluble tars) before substitution can

occur.

Protocol A: The "Blocked" Strategy (Indirect Synthesis)
To synthesize 5-formylfuran-2-sulfonic acid derivatives reliably, one must avoid exposing the

free aldehyde to strong acidic conditions.

Reagents:

Furan-2-carboxylic acid (Starting Material)[1][2][3]

Chlorosulfonic acid (

)

Lithium Aluminum Hydride (

) or DIBAL-H (for reduction)

Dichloromethane (DCM) - Anhydrous

Step-by-Step Methodology:
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Sulfonation of the Acid: React furan-2-carboxylic acid with chlorosulfonic acid at 0°C. The

carboxylic acid group is less prone to polymerization than the aldehyde.

Mechanism:[3][4] The carboxyl group directs the incoming sulfonyl group to the C5

position.

Esterification: Convert the resulting 5-sulfofuran-2-carboxylic acid to its methyl ester using

methanol/HCl.

Selective Reduction: Use DIBAL-H at -78°C in DCM to reduce the ester moiety to the

aldehyde without reducing the sulfonate (or re-oxidize the alcohol if over-reduction occurs).

Isolation: Isolate as the sodium or potassium salt. The free sulfonic acid is hygroscopic and

unstable.

Protocol B: The Bisulfite Adduct (Surfactant Route)
For applications requiring water solubility without isolating the unstable free acid, the bisulfite

addition is the industry standard.

Reagents:

Furfural (freshly distilled)

Sodium Bisulfite (

)

Ethanol/Water (1:1 mixture)

Methodology:

Dissolve furfural (1.0 eq) in Ethanol/Water.

Add

(1.1 eq) dropwise at room temperature.

Observation: The reaction is exothermic. A white precipitate (the sulfonate adduct) forms.
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Note: This forms the hydroxy-sulfonate adduct at the carbonyl carbon, effectively "masking"

the aldehyde. Heating this reversibly releases the aldehyde, acting as a pro-drug or slow-

release mechanism.

Synthesis Workflow Diagram
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Figure 2: Comparison of the high-risk direct sulfonation vs. the robust indirect synthetic route.
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Part 3: Data Summary & Pharmacophore
Applications
Physicochemical Data Comparison
The following table contrasts the electronic properties of the sulfonated derivative against the

parent furfural.

Property Furfural (Parent)
5-Formylfuran-2-
Sulfonic Acid

Impact on Drug
Design

LogP 0.41 (Lipophilic)
-1.2 to -2.5

(Hydrophilic)

Massively improved

water solubility.

Hammett 0.42 (CHO)
~0.9 (CHO + SO3H

combined)

Strong electron

withdrawal;

deactivates metabolic

oxidation.

UV 277 nm
~295 nm

(Bathochromic Shift)

Indicates narrower

HOMO-LUMO gap.

Acidity (

)
N/A (Neutral)

-2.0 (Sulfonic acid

proton)

Acts as a strong acid;

forms stable salts.

Application in Drug Development[5]
Bioisosteres: The sulfonated furan ring serves as a bioisostere for p-sulfonamidobenzoic

acid derivatives. The furan ring is smaller and less lipophilic than benzene, altering the

hydrodynamic volume of the drug.

Solubility Enhancers: Attaching a furan-sulfonate moiety to a hydrophobic drug payload (via

hydrazone formation at the aldehyde) creates a "solubilizing tail" that can be cleaved in vivo

(pH-dependent hydrolysis).

Covalent Inhibitors: The electron-deficient C5 position is susceptible to nucleophilic attack by

enzyme active site residues (e.g., Serine or Cysteine), potentially forming irreversible

covalent bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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